2-[(2,6-dichlorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide

• IUPAC Name: 1-[[2-(2,6-dichlorophenoxy)acetyl]amino]-3-ethylthiourea
• InChI: InChI=1S/C11H13Cl2N3O2S/c1-2-14-11(19)16-15-9(17)6-18-10-7(12)4-3-5-8(10)13/h3-5H,2,6H2,1H3,(H,15,17)(H2,14,16,19)
• InChI Key: LRGNRMBWQXELTA-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NNC(=O)COC1=C(C=CC=C1Cl)Cl
• Molecular Formula: C11H13Cl2N3O2S
• Molecular Weight: 322.2 g/mol

Description

2-[(2,6-dichlorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide, also known as ethofumesate, is a widely used herbicide in agriculture. It was first synthesized in the 1960s and has since been used to control weeds in various crops such as sugar beets, soybeans, and potatoes. Ethofumesate is known for its ability to control a wide range of weeds, making it a valuable tool for farmers. In

Mechanism of Action

Ethofumesate works by inhibiting the biosynthesis of lipids in plants. Specifically, it inhibits the activity of acetyl-CoA carboxylase, which is an enzyme that is essential for the synthesis of fatty acids. This leads to a reduction in the amount of lipids in the plant, which ultimately leads to the death of the plant.
Biochemical and Physiological Effects:
Ethofumesate has been shown to have a number of biochemical and physiological effects on plants. It has been shown to inhibit the synthesis of lipids, as mentioned earlier. It also inhibits the activity of photosystem II, which is an essential component of the photosynthetic process in plants. This leads to a reduction in the amount of energy that is available to the plant, which ultimately leads to the death of the plant.

Advantages and Limitations for Lab Experiments

Ethofumesate has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it readily available for research purposes. It is also effective in controlling a wide range of weeds, which makes it a valuable tool for studying the effects of herbicides on plants. However, one limitation is that it can be toxic to non-target organisms, which can make it difficult to study its effects in the field.

Future Directions

There are a number of future directions for research on 2-[(2,6-dichlorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide. One area of research could focus on the development of new formulations of 2-[(2,6-dichlorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide that are less toxic to non-target organisms. Another area of research could focus on the development of new herbicides that are more effective than 2-[(2,6-dichlorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide. Finally, research could be conducted on the effects of 2-[(2,6-dichlorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide on soil health, as well as its potential impact on the environment.

Synthesis Methods

Ethofumesate is synthesized from 2,6-dichlorophenol, which is reacted with acetic anhydride to form 2,6-dichlorophenyl acetate. This compound is then reacted with hydrazine hydrate to form 2,6-dichlorophenoxyacetic acid hydrazide. Finally, this compound is reacted with ethyl isothiocyanate to form 2-[(2,6-dichlorophenoxy)acetyl]-N-ethylhydrazinecarbothioamide.

Scientific Research Applications

Ethofumesate has been extensively studied for its herbicidal properties. It has been shown to be effective in controlling a wide range of weeds, including annual grasses, broadleaf weeds, and sedges. Ethofumesate works by inhibiting the biosynthesis of lipids, which are essential for the growth and development of plants. This makes it a valuable tool for farmers who need to control weeds in their crops.